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Compound of Interest

Compound Name: Kohinool

Cat. No.: B1628114 Get Quote

This guide provides troubleshooting advice and answers to frequently asked questions for

researchers, scientists, and drug development professionals using Koh-i-Noor rapidograph

pens for technical drawing and documentation.

Troubleshooting Guide: Cleaning a Clogged
Rapidograph Pen
A properly maintained rapidograph pen is essential for precise and consistent line work.

Clogging, the most common issue, typically results from dried ink within the pen's intricate

components. This guide provides a step-by-step approach to diagnosing and resolving clogs.

Initial Assessment:

Before proceeding with a deep clean, determine the severity of the clog:

Unscrew the pen body.

Gently try to move the weighted needle inside the point. If it moves freely, a simple cleaning

may suffice. If it is stuck, a more intensive cleaning is required.

Experimental Protocols: Cleaning Procedures
1. Routine Cleaning (For partially clogged or regularly maintained pens):

Objective: To remove fresh ink and prevent buildup.
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Methodology:

Disassemble the pen: Unscrew the barrel and remove the ink cartridge.

Rinse the nib section under lukewarm running water until the water runs clear.[1]

Use the Koh-i-Noor pressure-bulb cleaning syringe to flush the nib with water.

If needed, flush with a diluted cleaning solution (see table below).

Rinse again with clean water.

Allow all parts to dry completely before reassembly.

2. Deep Cleaning (For severely clogged pens):

Objective: To dissolve and remove dried ink from a completely blocked pen.

Methodology:

Disassembly: Carefully disassemble the pen, including unscrewing the nib from the point

section using the nib key provided in the cleaning kit.[2] Be cautious with the fine wire

(needle), as bending it can permanently damage the pen.[1][3]

Soaking: Submerge the disassembled nib and other clogged parts in a cleaning solution

(see table below). For stubborn clogs, soaking overnight may be necessary.[2][4]

Manual Cleaning: After soaking, use Q-tips and a soft brush to gently remove softened ink

residue.[5]

Flushing: Use the pressure-bulb syringe to forcefully flush the cleaning solution through

the nib until all ink particles are removed.[2]

Rinsing: Thoroughly rinse all components with clean, lukewarm water to remove any

remaining cleaning solution.

Drying: Ensure all parts are completely dry before reassembling the pen.
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3. Ultrasonic Cleaning (For persistent clogs):

Objective: To use high-frequency sound waves to dislodge stubborn, dried ink particles.

Methodology:

Place the disassembled pen parts in an ultrasonic cleaner filled with either water and a

few drops of dish soap or a specialized cleaning solution.[6]

Run the ultrasonic cleaner in short cycles, not exceeding 2 minutes at a time.[2]

After each cycle, rinse the parts and check for improvement. Repeat as necessary.

Once clean, thoroughly rinse all parts with clean water and allow them to dry completely.

Data Presentation: Cleaning Solutions and
Parameters
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Cleaning Solution Composition/Ratio
Recommended

Soaking Time
Application Notes

Warm Water & Dish

Soap

A few drops of mild

dish soap in a

container of warm

water.

1-2 hours for minor

clogs.

A safe starting point

for most cleaning

needs.[5]

Koh-i-Noor Rapido-

Eze® Pen Cleaner

Full strength for

clogged points.[4]

Overnight for severe

clogs.[2][4]

Specifically designed

for technical pen inks.

Can be diluted for

routine maintenance.

Diluted Rapido-Eze®
4 parts water to 1 part

Rapido-Eze®.[2]

Not specified for

soaking, used for

flushing.

Recommended for

periodic maintenance

and use in ultrasonic

cleaners.[2]

Isopropyl Alcohol

(91% or higher)
Full strength.

20 minutes to a few

hours.[3]

Use with caution, as it

may damage some

plastic components.[7]

Not recommended for

routine cleaning.

Ammonia Solution
A capful of ammonia

in hot water.
Not specified.

An alternative for

stubborn clogs, but

use in a well-

ventilated area.

Mandatory Visualization: Cleaning Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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